Cas no 1041595-65-6 (Glycine, N-4-pyridinyl-, methyl ester)

• Product Name: Glycine, N-4-pyridinyl-, methyl ester
• CAS No: 1041595-65-6
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 5983311
• PubChem ID: 22080547
• Update Time: 2025-06-07

Glycine, N-4-pyridinyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Glycine, N-4-pyridinyl-, methyl ester
• EN300-6510131
• methyl 2-[(pyridin-4-yl)amino]acetate
• SCHEMBL7436859
• 1041595-65-6

• Inchi： 1S/C8H10N2O2/c1-12-8(11)6-10-7-2-4-9-5-3-7/h2-5H,6H2,1H3,(H,9,10)
• InChI Key： YQXHJLJYVANUFY-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CNC1C=CN=CC=1

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.198±0.06 g/cm3(Predicted)
• Boiling Point: 283.4±15.0 °C(Predicted)
• pka: 7.55±0.26(Predicted)

Additional information on Glycine, N-4-pyridinyl-, methyl ester

Glycine, N-4-pyridinyl-, methyl ester (CAS No. 1041595-65-6): A Comprehensive Overview

Glycine, N-4-pyridinyl-, methyl ester, identified by its CAS number 1041595-65-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical biology. This compound, characterized by its unique structural motif combining a glycine backbone with a pyridinyl and methyl ester substituents, exhibits intriguing biological properties that make it a valuable candidate for further exploration.

The molecular structure of Glycine, N-4-pyridinyl-, methyl ester consists of a central glycine residue, which is an amino acid essential for protein synthesis and various metabolic pathways. The presence of a pyridinyl group at the N-4 position introduces a nitrogen-rich heterocycle, enhancing the compound's potential for interaction with biological targets. Additionally, the methyl ester functionality at another position contributes to its solubility and stability, making it more amenable for synthetic and pharmaceutical applications.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. The pyridinyl moiety in Glycine, N-4-pyridinyl-, methyl ester is particularly noteworthy, as pyridine derivatives are known for their broad spectrum of biological activities. These activities include antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The incorporation of such a moiety into a compound like this opens up possibilities for designing novel therapeutic agents with enhanced efficacy and reduced side effects.

In the context of drug development, the synthesis and characterization of Glycine, N-4-pyridinyl-, methyl ester have been subjects of extensive research. The compound's synthesis typically involves multi-step organic reactions, including condensation reactions, esterification, and functional group transformations. The use of advanced synthetic methodologies ensures high purity and yield, which are crucial for pharmaceutical applications. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structural integrity of the compound.

The biological activity of Glycine, N-4-pyridinyl-, methyl ester has been explored in various preclinical studies. These studies have demonstrated its potential as an inhibitor of certain enzymes and receptors involved in pathological processes. For instance, research indicates that this compound may interact with specific kinases and transcription factors, thereby modulating signaling pathways relevant to diseases such as cancer and neurodegenerative disorders. The ability to modulate these pathways makes it a promising candidate for further development into therapeutic drugs.

One of the most compelling aspects of Glycine, N-4-pyridinyl-, methyl ester is its potential to serve as a scaffold for structure-activity relationship (SAR) studies. By systematically modifying its chemical structure, researchers can gain insights into how different functional groups influence biological activity. This approach is invaluable in drug discovery, as it allows for the optimization of lead compounds into potent and selective therapeutic agents. The flexibility offered by the glycine backbone and the presence of diverse substituents make this compound an ideal candidate for such studies.

The pharmacokinetic properties of Glycine, N-4-pyridinyl-, methyl ester are also areas of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability as a drug candidate. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles, including good solubility and moderate bioavailability. These characteristics are essential for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effects.

In conclusion, Glycine, N-4-pyridinyl-, methyl ester (CAS No. 1041595-65-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in the discovery and design of novel therapeutic agents.